Methyl-4-octadecyloxy-benzoate

• CAS No.: 40654-37-3
• Molecular Formula: C26H44O3
• Molecular Weight: 404.6 g/mol
• IUPAC Name: methyl 4-octadecoxybenzoate
• InChI: InChI=1S/C26H44O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23-29-25-21-19-24(20-22-25)26(27)28-2/h19-22H,3-18,23H2,1-2H3
• InChI Key: NRYXPVLDVKIIMD-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCOC1=CC=C(C=C1)C(=O)OC

Description

Methyl-4-octadecyloxy-benzoate is a useful research compound. Its molecular formula is C26H44O3 and its molecular weight is 404.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

This compound was prepared from methyl 4-hydroxybenzoate and dodecylbromide in an analogous manner to that described above for methyl 4-octadecyloxybenzoate.

Synthesis routes and methods II

Procedure details

A mixture containing methyl 4-hydroxybenzoate (45.6 g), octadecylbromide (100 g), and potassium carbonate (41.4 g) in 2-butanone (200 ml) was heated at reflux for 16 hours. The solvent was then removed until 125 ml of 2-butanone had been collected. While it was still warm, the remaining material was poured into methanol (400 ml). The product was filtered and recrystallized from 2000 ml of methanol to give methyl 4-octadecyloxybenzoate (55 g).

Synthesis routes and methods III

Procedure details

This compound was prepared from methyl 4-hydroxybenzoate and docosylbromide (C22H45Br) in an analogous manner to that described above for methyl 4-octadecyloxybenzoate.